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Compound of Interest

Compound Name: Mal-PEG2-NHS

Cat. No.: B11826682

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the successful conjugation of antibodies
with payloads using the heterobifunctional Maleimide-PEG2-N-hydroxysuccinimide (Mal-PEG2-
NHS) ester linker. This linker enables a two-step covalent conjugation, first to primary amines
on the antibody and subsequently to sulfhydryl groups on a payload molecule, creating stable
antibody conjugates for various applications, including the development of antibody-drug
conjugates (ADCs).

Introduction

The Mal-PEG2-NHS ester is a popular crosslinker in bioconjugation due to its specific reactivity
and the inclusion of a polyethylene glycol (PEG) spacer. The NHS ester group reacts with
primary amines, such as the e-amines of lysine residues on the antibody surface, to form stable
amide bonds. The maleimide group specifically reacts with sulfhydryl (thiol) groups to form a
stable thioether bond. The PEG spacer enhances the solubility and stability of the resulting
conjugate.[1][2][3]

This document outlines the reaction conditions, a detailed two-step experimental protocol,
methods for purification, and characterization of the final antibody conjugate.

Reaction Mechanism & Workflow
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The conjugation process is typically performed in a two-step manner to ensure specificity and
minimize side reactions.[2][4] First, the NHS ester of the Mal-PEG2-NHS linker is reacted with
the antibody. After removing the excess linker, the maleimide-activated antibody is then reacted
with a sulfhydryl-containing payload.

Reaction Mechanism
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Caption: Two-step reaction of Mal-PEG2-NHS with an antibody and payload.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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